Cas no 2228499-33-8 (tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate)

• Product Name: tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate
• CAS No: 2228499-33-8
• MF: C₁₃H₂₈N₂O₃
• MW: 260.373023986816
• CID: 6320890
• PubChem ID: 165976090
• Update Time: 2025-06-18

tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate
• tert-butyl N-[1-(aminooxy)-2,4,4-trimethylpentan-3-yl]carbamate
• EN300-1875649
• 2228499-33-8

• Inchi： 1S/C13H28N2O3/c1-9(8-17-14)10(12(2,3)4)15-11(16)18-13(5,6)7/h9-10H,8,14H2,1-7H3,(H,15,16)
• InChI Key： UMSRRNIWTPEFRN-UHFFFAOYSA-N
• SMILES： O(CC(C)C(C(C)(C)C)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 260.20999276g/mol
• Monoisotopic Mass: 260.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate

Introduction to tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate (CAS No. 2228499-33-8)

tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate, also known by its CAS number 2228499-33-8, is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features and functional groups, which contribute to its potential utility in various research and development activities.

The molecular structure of tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate consists of a tert-butyl group, an aminooxy functional group, and a carbamate moiety. These components endow the compound with specific chemical properties that make it valuable for a range of applications. The tert-butyl group provides steric protection and stability, while the aminooxy group can participate in various chemical reactions, such as the formation of stable complexes with metal ions or the modification of biomolecules.

In recent years, there has been increasing interest in the use of compounds like tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate in the development of new pharmaceuticals. One of the key areas of research involves the exploration of its potential as a prodrug or as a scaffold for drug delivery systems. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. The tert-butyl carbamate group in this compound can be designed to release an active drug moiety under specific physiological conditions, thereby enhancing drug efficacy and reducing side effects.

The aminooxy functional group in tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate is particularly noteworthy for its ability to form stable covalent bonds with aldehyde or ketone groups. This property has been exploited in the development of targeted drug delivery systems where the compound can be conjugated to specific biomolecules or nanoparticles. For example, recent studies have shown that conjugates of this compound with antibodies or peptides can be used to deliver therapeutic agents directly to target cells or tissues, thereby improving treatment outcomes.

Beyond its applications in drug development, tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate has also been investigated for its potential use in chemical biology research. The compound's ability to form stable complexes with metal ions makes it useful for studying metalloenzymes and other metal-containing biomolecules. Additionally, its reactivity with aldehyde and ketone groups allows it to be used as a labeling reagent for protein modification studies. These applications highlight the compound's versatility and its importance in advancing our understanding of biological systems.

In terms of synthetic chemistry, the preparation of tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate involves several well-established steps. The synthesis typically begins with the formation of an aminooxy intermediate from an appropriate starting material. This intermediate is then reacted with tert-butyl isocyanate to form the final carbamate product. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

The safety profile of tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate is another important consideration. While detailed toxicological data may still be limited for this specific compound, general principles from related compounds suggest that it should be handled with standard laboratory precautions. Researchers are advised to follow best practices for handling chemicals and to consult relevant safety data sheets (SDS) for specific guidelines.

In conclusion, tert-butyl N-1-(aminooxy)-2,4,4-trimethylpentan-3-ylcarbamate (CAS No. 2228499-33-8) is a promising compound with a wide range of potential applications in chemical biology and medicinal chemistry. Its unique structural features and functional groups make it suitable for various research and development activities, including prodrug design, targeted drug delivery systems, and chemical biology studies. As research in these areas continues to advance, it is likely that new and innovative uses for this compound will be discovered.